N,N'-2,6-pyridinediyldiisonicotinamide

• IUPAC Name: N-[6-(pyridine-4-carbonylamino)pyridin-2-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C17H13N5O2/c23-16(12-4-8-18-9-5-12)21-14-2-1-3-15(20-14)22-17(24)13-6-10-19-11-7-13/h1-11H,(H2,20,21,22,23,24)
• InChI Key: YWOZPPCIJLVAEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)NC(=O)C2=CC=NC=C2)NC(=O)C3=CC=NC=C3
• Molecular Formula: C17H13N5O2
• Molecular Weight: 319.32 g/mol

Description

N,N'-2,6-pyridinediyldiisonicotinamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as 2,6-bis[1-(pyridine-4-carbonyl) pyridin-2-ylamino] hexane-1,6-diamine or BIPN. It is a symmetric molecule that contains two isonicotinamide groups linked by a 2,6-pyridinediyl bridge.

Mechanism of Action

The mechanism of action of N,N'-2,6-pyridinediyldiisonicotinamide involves the inhibition of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is an enzyme that plays a crucial role in DNA repair, and its inhibition leads to the accumulation of DNA damage, ultimately resulting in cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibition of PARP. The accumulation of DNA damage caused by the inhibition of PARP leads to the activation of various cellular pathways, ultimately resulting in cell death.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N,N'-2,6-pyridinediyldiisonicotinamide is its specificity towards PARP inhibition, which makes it an excellent tool for studying the role of PARP in various cellular processes. However, one of the limitations of BIPN is its low solubility in water, which can make it challenging to work with in some experimental setups.

Future Directions

There are several future directions for the research on N,N'-2,6-pyridinediyldiisonicotinamide. One of the significant areas of research is the development of more efficient synthesis methods for BIPN. Another area of research is the identification of new potential applications of BIPN in various fields of science, such as neuroscience and immunology. Additionally, further studies are needed to determine the optimal dosage and potential side effects of BIPN.

Synthesis Methods

The synthesis of N,N'-2,6-pyridinediyldiisonicotinamide involves the reaction between 2,6-pyridinedicarboxylic acid and isonicotinamide in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

N,N'-2,6-pyridinediyldiisonicotinamide has been extensively studied for its potential applications in various fields of science. One of the significant applications of BIPN is in the field of cancer research, where it has been shown to inhibit the growth of cancer cells by inducing apoptosis. BIPN has also been studied for its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.